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Compound of Interest

Compound Name: Bis-PEG11-NHS ester
CAS No.: 123502-57-8
Cat. No.: B606169
Get Quote
. J

Introduction: The "Discrete" Advantage

In the development of next-generation drug delivery systems (DDS), the precision of the
crosslinker is as critical as the therapeutic payload itself. Bis-PEG11-NHS ester represents a
class of homobifunctional, discrete (monodisperse) PEG crosslinkers that solves two historical
challenges in bioconjugation: hydrophobicity-induced aggregation and structural heterogeneity.

Unlike traditional carbon-chain crosslinkers (e.g., DSS, BS3) or polydisperse PEG mixtures
(e.g., PEG2000), Bis-PEG11-NHS ester provides a single, defined molecular weight (~796.82
Da) with a precise spacer length (

). This "discrete” architecture is essential for regulatory compliance (CMC) in Antibody-Drug
Conjugates (ADCs) and nanomedicines, as it eliminates the "smear" seen in mass
spectrometry characterization of polydisperse conjugates.

Key Technical Specifications
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Feature

Specification

Impact on Drug Delivery

Reactive Group

NHS Ester (x2)

Reacts efficiently with primary

amines (

) at pH 7.0-8.5.

Spacer

PEG11 (11 ethylene oxide

units)

Increases water solubility;
reduces immunogenicity;
prevents aggregation of

hydrophobic payloads.

Molecular Weight

796.82 Da (Exact)

Monodisperse: Allows precise
mass spec characterization
(critical for FDA/EMA quality

control).

Solubility

Water, DMSO, DMF

Enables conjugation of
hydrophobic drugs in
organic/aqueous co-solvent

systems.

Mechanism of Action: Amine-Reactive Chemistry

The N-hydroxysuccinimide (NHS) ester is the gold standard for amine conjugation. The

reaction targets primary amines (

-amines at N-termini and

-amines on Lysine residues).[1]

Reaction Dynamics

» Nucleophilic Attack: The primary amine on the biomolecule attacks the carbonyl carbon of

the NHS ester.

e Leaving Group Release: The NHS ring is released as a byproduct.

« Amide Bond Formation: A stable, irreversible amide bond is formed.[2]
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Critical Consideration (Hydrolysis): The NHS ester is susceptible to hydrolysis (reaction with
water), which competes with the conjugation.[1][3][4][5] The half-life of the NHS group is pH-
dependent:

e pH7.0:

hours.[4]

e pH 8.6:

minutes.

e Implication: Protocols must balance reaction rate (faster at high pH) vs. hydrolysis (slower at
neutral pH).
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Figure 1: Reaction pathway of Bis-PEG11-NHS ester. Note the competitive hydrolysis pathway
which necessitates fresh reagent preparation.[3]

Primary Applications in Drug Delivery[6][7]
A. Nanoparticle Surface Functionalization (Stealth
Shielding)

Bis-PEG11-NHS is ideal for "locking" ligands onto amine-functionalized liposomes or polymeric
nanoparticles.

e Role: The PEG11 spacer acts as a "stealth” layer, reducing opsonization (immune clearance)
while linking a targeting ligand (e.g., Transferrin) to the nanoparticle surface.
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e Advantage: The discrete length ensures all targeting ligands extend a uniform distance from
the particle surface, maximizing receptor avidity.

B. Protein-Protein Crosslinking (Biotherapeutic
Stabilization)

Used to stabilize multi-subunit enzymes or create bispecific antibody complexes.
o Role: Covalently links two proteins via their lysine residues.

o Advantage: The hydrophilicity of the PEG11 spacer prevents the crosslinked complex from
precipitating—a common failure mode with hydrophobic linkers like DSS.

Validated Protocol: Protein Crosslinking

Objective: Conjugate two amine-containing proteins (Protein A and Protein B) or crosslink a
single protein to stabilize its structure.

Materials Required[2][3][7]1[8][9][10][11][12][13]

» Reagent: Bis-PEG11-NHS Ester (Store at -20°C, desiccated).

Solvent: Anhydrous DMSO or DMAc (High grade).

Reaction Buffer: PBS (pH 7.4) or HEPES (pH 7.5-8.0). NO TRIS or GLYCINE.

Quenching Buffer: 1M Tris-HCI (pH 8.0).

Desalting Column: Zeba™ Spin Desalting Columns or dialysis cassette (MWCO appropriate
for protein).

Step-by-Step Methodology
Phase 1: Preparation (Crucial for Integrity)

» Buffer Exchange: Ensure proteins are in an amine-free buffer (PBS/HEPES). If the protein is
in Tris, dialyze extensively. Residual Tris will quench the reagent immediately.

o Reagent Solubilization:
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o Equilibrate Bis-PEG11-NHS vial to room temperature before opening to prevent
condensation.

o Dissolve in anhydrous DMSO to a concentration of 10—-25 mM.

o Expert Tip: Do not store this stock solution. Prepare immediately before use.

Phase 2: Conjugation Reaction

o Calculations: Determine the molar excess.
o For intramolecular crosslinking (stabilization): Use 10-20x molar excess.

o For intermolecular conjugation (Protein A + Protein B): Optimization is required, but start
with a 20x excess relative to the limiting protein.

e Mixing: Add the crosslinker solution to the protein sample.

o Ensure the final volume of organic solvent (DMSO) is <10% to avoid protein denaturation.
 Incubation:

o Incubate for 30—60 minutes at Room Temperature or 2 hours at 4°C.

o Note: Reaction at 4°C slows hydrolysis, potentially increasing efficiency for low-
concentration proteins.

Phase 3: Quenching & Purification

e Quench: Add 1M Tris-HCI (pH 8.0) to a final concentration of 20-50 mM.[3][5] Incubate for
15 minutes. This reacts with any remaining NHS esters.

 Purification: Pass the reaction mixture through a desalting column or dialyze to remove the
hydrolyzed NHS byproduct and excess reagent.

Troubleshooting & Optimization (Self-Validating
Systems)

Use this logic flow to diagnose failure modes.
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Issue: Low Conjugation Yield

Check Buffer Composition:
Contains Tris, Glycine, or Azide?

No Yes
Check Reagent Integrity: Buffer Exchange into
Was stock stored wet? PBS or HEPES

No Yes
Check pH: Use Fresh Reagent
Is pH < 7.0? (Anhydrous DMSO)

Increase pH to 8.0

(Accelerate Reaction)

Click to download full resolution via product page

Figure 2: Diagnostic workflow for optimizing NHS-ester conjugation efficiency.

Common Pitfalls

« Precipitation: If the protein precipitates upon adding the crosslinker, the protein concentration
may be too high, or the DMSO concentration exceeded 10%. Solution: Dilute the reaction or
use a longer PEG spacer (e.g., PEG13 or PEG25) to increase solubility.

* No Conjugation: The NHS ester hydrolyzed before reacting. Solution: Ensure the DMSO is
anhydrous (use molecular sieves) and the reagent is fresh.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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